molecular formula C13H17N3O2S B1415723 4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole CAS No. 1105194-52-2

4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole

Cat. No. B1415723
M. Wt: 279.36 g/mol
InChI Key: BNDVLYVPFAUTOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole” is a compound with the molecular formula C13H17N3O2S . It is a derivative of benzothiazole, which is a heterocyclic compound that is a common structural unit in pharmacological drugs and medicinal chemistry .


Synthesis Analysis

The synthesis of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, which are similar to the compound , has been reported . These derivatives were synthesized through a multi-step procedure and their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques .


Molecular Structure Analysis

The molecular structure of “4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole” was characterized using various techniques such as IR, 1H NMR, 13C NMR, and mass spectral techniques .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole” and its derivatives are complex and involve multiple steps . The exact reactions would depend on the specific synthesis procedure used.

Scientific Research Applications

  • Summary of Application : This compound has been used in the synthesis of novel 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, which have been tested for their antibacterial activity .
  • Methods of Application : The compounds were synthesized through a multi-step procedure and their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral techniques . They were then evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5) .
  • Results or Outcomes : Three of the synthesized compounds were found to be active. One of the compounds showed good activity against Bacillus subtilis and Staphylococcus aureus with MIC 500 µg/mL . The compound with RO5 violations exhibited almost no antibacterial activity .

Future Directions

The future directions for the research and development of “4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole” and its derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry .

properties

IUPAC Name

4,7-dimethoxy-2-piperazin-1-yl-1,3-benzothiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3O2S/c1-17-9-3-4-10(18-2)12-11(9)15-13(19-12)16-7-5-14-6-8-16/h3-4,14H,5-8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNDVLYVPFAUTOT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C2C(=C(C=C1)OC)SC(=N2)N3CCNCC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole
Reactant of Route 2
Reactant of Route 2
4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole
Reactant of Route 3
Reactant of Route 3
4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole
Reactant of Route 4
Reactant of Route 4
4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole
Reactant of Route 5
Reactant of Route 5
4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole
Reactant of Route 6
Reactant of Route 6
4,7-Dimethoxy-2-piperazin-1-yl-1,3-benzothiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.